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Compound of Interest

Compound Name: Delta-Valerolactone

Cat. No.: B126995

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This document provides immediate, essential safety and
logistical information for &-Valerolactone, including operational and disposal plans, to foster a
secure laboratory environment.

Physical and Chemical Properties

Understanding the physical and chemical properties of d-Valerolactone is the first step in safe
handling. This data is summarized below for easy reference.

Property Value

Appearance Clear yellow liquid[1]

CAS Number 542-28-9[2][3]

Molecular Formula C5H802[2]

Molecular Weight 100.12 g/mol

Flash Point 112 °C (233.6 °F)[1][4]

Autoignition Temperature 390 °C (734 °F)[1][4]

Explosion Limits Lower: 1.70 vol %, Upper: 9.00 vol %[1][4]
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Hazard Identification and Personal Protective
Equipment (PPE)

Delta-Valerolactone is classified as a substance that causes serious eye damage.[2][3] It may
also cause skin and respiratory tract irritation.[1][5] Therefore, adherence to proper PPE

protocols is mandatory.

Hazard Recommended PPE

Chemical splash goggles or tightly fitting safety
Eye Damage goggles conforming to EN 166 (EU) or NIOSH
(US) standards.[1][6]

Appropriate protective gloves and a chemical

Skin Irritation ) ] )
apron or impervious clothing.[1][6][7]

Use in a well-ventilated area. If exposure limits
are exceeded or irritation occurs, use a
NIOSH/MSHA or European Standard EN 149
approved respirator.[1][6]

Inhalation

Experimental Workflow for Handling Delta-
Valerolactone

A systematic approach is crucial when working with &-Valerolactone. The following diagram
outlines the recommended workflow from preparation to disposal.
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Caption: Workflow for Safe Handling of d-Valerolactone.
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Step-by-Step Handling and Storage Procedures

Handling:

o Ventilation: Always handle &-Valerolactone in a well-ventilated area.[2][6] Facilities should be
equipped with an eyewash station and a safety shower.[1]

» Avoid Contact: Avoid breathing vapor, mist, or gas.[1] Prevent contact with skin and eyes.[1]

e Personal Hygiene: Do not eat, drink, or smoke when using this product.[2] Always wash
hands after handling.[2]

Storage:
» Container: Store in a tightly closed container.[1]
o Conditions: Keep in a cool, dry place.[1] Refrigeration (below 4°C/39°F) is recommended.[1]

o Incompatibilities: Store away from incompatible materials such as oxidizing agents.[5]

Emergency and First Aid Protocols

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . ) .

upper and lower eyelids.[1] Seek immediate

medical attention.[2][4]

Flush skin with plenty of water for at least 15
Skin Contact minutes while removing contaminated clothing

and shoes.[1]

) Remove from exposure to fresh air immediately.
Inhalation i -
[1] If breathing is difficult, administer oxygen.[5]

) Do NOT induce vomiting.[4] Wash out mouth
Ingestion ] ) ]
with water and get medical aid.[1]
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Accidental Release and Disposal Plan

Spill Response:

Ventilate: Ensure adequate ventilation in the spill area.[1]

Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]

Collection: Place the absorbed material into a suitable container for disposal.[1]

Tools: Use non-sparking tools to prevent ignition.[6]

Disposal:

e Regulations: Chemical waste generators must determine if a discarded chemical is classified
as hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and consult state
and local regulations for complete and accurate classification.[1]

o Method: Dispose of the waste material in accordance with national and local regulations. It
may be possible to dissolve or mix the material with a combustible solvent and burnitin a
chemical incinerator equipped with an afterburner and scrubber.[5]

o Containers: Handle uncleaned containers as you would the product itself.

By adhering to these safety protocols and operational plans, researchers can minimize risks
and ensure a safe laboratory environment when working with &-Valerolactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Delta-Valerolactone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126995#personal-protective-equipment-for-handling-
delta-valerolactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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